Cas no 61327-66-0 (pyrimidine, 2-pentyl- (9ci))

pyrimidine, 2-pentyl- (9ci) structure
Product name:pyrimidine, 2-pentyl- (9ci)
pyrimidine, 2-pentyl- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- pyrimidine, 2-pentyl- (9ci)
- 61327-66-0
- SCHEMBL87389
- 2-Pentylpyrimidine
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- Inchi: InChI=1S/C9H14N2/c1-2-3-4-6-9-10-7-5-8-11-9/h5,7-8H,2-4,6H2,1H3
- InChI Key: NIQYHKFKPNBQPE-UHFFFAOYSA-N
- SMILES: CCCCCC1=NC=CC=N1
Computed Properties
- Exact Mass: 150.115698455g/mol
- Monoisotopic Mass: 150.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 87.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
- XLogP3: 2.5
pyrimidine, 2-pentyl- (9ci) Related Literature
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1. Water
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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